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Compound of Interest

Compound Name: D-Sorbitol-d8

Cat. No.: B12429751

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the deuterium labeling positions in D-
Sorbitol-d8, a crucial isotopically labeled sugar alcohol. Utilized extensively as an internal
standard for quantitative analysis and as a tracer in metabolic research, a precise
understanding of its deuterium profile is paramount for accurate experimental design and data
interpretation.

Deuterium Labeling Profile of D-Sorbitol-d8

D-Sorbitol-d8, also known systematically as (2R,3R,4R,5R)-1,1,2,3,4,5,6,6-
octadeuteriohexane-1,2,3,4,5,6-hexol, is a stable isotope-labeled version of D-Sorbitol where
eight hydrogen atoms have been replaced by deuterium.[1] The labeling is not uniformly
distributed across all possible positions. Instead, deuterium atoms are strategically located on
the carbon backbone of the molecule.

The established labeling pattern indicates that deuterium atoms are present on all six carbon
atoms of the sorbitol backbone.[1] Specifically, the terminal carbons, C1 and C6, are each
labeled with two deuterium atoms, while the internal carbons, C2 through C5, are each labeled

with a single deuterium atom.[1]

Table 1: Summary of Deuterium Labeling Positions in D-Sorbitol-d8
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Carbon Position Number of Deuterium Atoms
C1 2
Cc2 1
C3 1
C4 1
C5 1
C6 2
Total 8

This specific arrangement results in the molecular formula CeHeDsOs.[2] Commercial suppliers
of D-Sorbitol-d8 typically guarantee a high isotopic purity, often 98 atom % D or greater.[3]

Structural Confirmation and Visualization

The precise placement of the eight deuterium atoms on the D-Sorbitol backbone is a critical
quality attribute, confirmed through analytical techniques. The following diagram illustrates the
confirmed structure of D-Sorbitol-d8.

Figure 1. Chemical structure of D-Sorbitol-d8 with deuterium (D) labeling at all carbon
positions.

Experimental Protocols for Isotopic Distribution
Analysis

The synthesis and confirmation of the deuterium labeling pattern in D-Sorbitol-d8 involve a
multi-step process, beginning with the reduction of D-glucose and culminating in rigorous
analytical verification.

3.1. Synthesis Overview

D-Sorbitol is commercially produced via the catalytic hydrogenation of D-glucose, where the
aldehyde group of glucose is reduced to a primary alcohol group. For the synthesis of D-
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Sorbitol-d8, a similar process is employed using a deuterium source.
3.2. Analytical Confirmation Workflow

Confirmation of the isotopic labeling and purity is typically achieved through a combination of
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Sample Preparation

(e.g., DMSO-d6 or D20)
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Spectroscopic Anal

Data Analysis & Verification

Confirm absence of proton signals
at labeled positions.
Verify 13C chemical shifts.

Confirm molecular weight (190.22 g/mol).
Determine isotopic enrichment.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. D-Sorbitol-1,1,2,3,4,5,6,6-d8 | LGC Standards [lgcstandards.com]

2. scbt.com [scbt.com]

3. Buy D-Sorbitol-1,1,2,3,4,5,6,6-d 8 98 atom D, =99 (CP) Isotope - Quality Reliable Supply
[sigmaaldrich.com]

To cite this document: BenchChem. [A Technical Guide to Deuterium Labeling in D-Sorbitol-
d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12429751#deuterium-labeling-positions-in-d-sorbitol-
ds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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